2-{[(4,6-dimethyl-2-pyrimidinyl)thio]methyl}-6-nitro-1H-benzimidazole

• IUPAC Name: 2-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-6-nitro-1H-benzimidazole
• InChI: InChI=1S/C14H13N5O2S/c1-8-5-9(2)16-14(15-8)22-7-13-17-11-4-3-10(19(20)21)6-12(11)18-13/h3-6H,7H2,1-2H3,(H,17,18)
• InChI Key: VOLMITBBTHYMNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=NC3=C(N2)C=C(C=C3)[N+](=O)[O-])C
• Molecular Formula: C14H13N5O2S
• Molecular Weight: 315.35 g/mol

Description

2-{[(4,6-dimethyl-2-pyrimidinyl)thio]methyl}-6-nitro-1H-benzimidazole, also known as DMPT, is a chemical compound that has gained significant attention in scientific research due to its potential benefits in various fields.

Scientific Research Applications

2-{[(4,6-dimethyl-2-pyrimidinyl)thio]methyl}-6-nitro-1H-benzimidazole has been extensively studied for its potential applications in various fields, including agriculture, aquaculture, and biomedicine. In agriculture, this compound has been shown to increase the growth rate and feed efficiency of livestock, as well as enhance the flavor and aroma of meat products. In aquaculture, this compound has been used as a feed additive to improve the growth and survival rates of fish and shrimp. In biomedicine, this compound has been investigated for its potential as an anti-cancer agent and as a modulator of immune function.

Mechanism of Action

The mechanism of action of 2-{[(4,6-dimethyl-2-pyrimidinyl)thio]methyl}-6-nitro-1H-benzimidazole is not fully understood, but it is believed to involve the activation of the mTOR signaling pathway, which plays a critical role in cell growth and metabolism. This compound has also been shown to modulate the expression of genes involved in lipid metabolism and immune function.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including increasing the activity of digestive enzymes, enhancing the absorption of nutrients, and improving the immune response. This compound has also been shown to reduce the accumulation of fat in the liver and improve glucose metabolism.

Advantages and Limitations for Lab Experiments

2-{[(4,6-dimethyl-2-pyrimidinyl)thio]methyl}-6-nitro-1H-benzimidazole has several advantages for use in lab experiments, including its high purity and stability, as well as its ability to be easily synthesized. However, this compound also has limitations, including its relatively high cost and potential toxicity at high doses.

Future Directions

There are several potential future directions for research on 2-{[(4,6-dimethyl-2-pyrimidinyl)thio]methyl}-6-nitro-1H-benzimidazole, including investigating its potential as a therapeutic agent for metabolic disorders and cancer, exploring its effects on gut microbiota, and optimizing its use as a feed additive in livestock and aquaculture. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown potential for use in various fields, including agriculture, aquaculture, and biomedicine. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential benefits and limitations of this compound and to optimize its use in various applications.

Synthesis Methods

2-{[(4,6-dimethyl-2-pyrimidinyl)thio]methyl}-6-nitro-1H-benzimidazole can be synthesized through a multi-step process involving the reaction between 2-mercaptobenzimidazole and 4,6-dimethylpyrimidine-2-thiol, followed by nitration and subsequent purification. The resulting compound has a yellow crystalline appearance and a molecular weight of 295.35 g/mol.